Cas no 1264754-13-3 (PROTAC ERRα ligand 1)

PROTAC ERRα ligand 1 is a bifunctional small molecule designed to selectively target the estrogen-related receptor alpha (ERRα) for degradation via the proteolysis-targeting chimera (PROTAC) mechanism. This ligand consists of a ERRα-binding moiety linked to an E3 ubiquitin ligase recruiter, enabling the ubiquitination and subsequent proteasomal degradation of ERRα. Key advantages include its high selectivity for ERRα, which is implicated in metabolic and oncogenic pathways, and its ability to achieve sustained target inhibition through degradation rather than mere occupancy. The compound is a valuable tool for studying ERRα biology and exploring therapeutic strategies in diseases where ERRα plays a critical role, such as certain cancers and metabolic disorders.
PROTAC ERRα ligand 1 structure
PROTAC ERRα ligand 1 structure
Product Name:PROTAC ERRα ligand 1
CAS No:1264754-13-3
MF:C19H11F3N2O4S
MW:420.361853837967
CID:4584268
PubChem ID:46916268
Update Time:2025-06-28

PROTAC ERRα ligand 1 Chemical and Physical Properties

Names and Identifiers

    • E3 ligase Ligand 5
    • PROTAC ERRα ligand 1
    • 4-[4-[(Z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenoxy]-3-(trifluoromethyl)benzonitrile
    • PROTAC ERRα ligand 1,inhibit,PROTAC ERRα ligand-1,Inhibitor,PROTAC ERRα ligand1,Estrogen Receptor/ERR
    • 4-[4-(2,4-Dioxothiazolidin-5-ylidenemethyl)-2-methoxyphenoxy]-3-trifluoromethylbenzonitrile
    • CS-0035352
    • A ligand 1
    • CHEMBL1671971
    • 5FB
    • E3L-4133
    • EX-A3298
    • MFCD29034874
    • AS-77193
    • HY-U00425
    • PROTAC ERR
    • 4-[4-[(Z)-(2,4-dioxothiazolidin-5-ylidene)methyl]-2-methoxy-phenoxy]-3-(trifluoromethyl)benzonitrile
    • 4-(4-((2,4-Dioxothiazolidin-5-ylidene)methyl)-2-methoxyphenoxy)-3-(trifluoromethyl)benzonitrile
    • 4-{4-[(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenoxy}-3-(trifluoromethyl)benzonitrile
    • BDBM50336730
    • 1264754-13-3
    • 1055361-35-7
    • (Z)-4-(4-((2,4-dioxothiazolidin-5-ylidene)methyl)-2-methoxyphenoxy)-3-(trifluoromethyl)benzonitrile
    • PROTAC ERRalpha ligand 1
    • Z2635258858
    • DA-72960
    • AKOS027322809
    • 4-{4-[(Z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenoxy}-3-(trifluoromethyl)benzonitrile
    • Inchi: 1S/C19H11F3N2O4S/c1-27-15-7-10(8-16-17(25)24-18(26)29-16)2-5-14(15)28-13-4-3-11(9-23)6-12(13)19(20,21)22/h2-8H,1H3,(H,24,25,26)/b16-8-
    • InChI Key: OBBIOCQFTMNSJI-PXNMLYILSA-N
    • SMILES: C(#N)C1=CC=C(OC2=CC=C(/C=C3\SC(=O)NC\3=O)C=C2OC)C(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 420.03916250g/mol
  • Monoisotopic Mass: 420.03916250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 733
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • Color/Form: Solid
  • Density: 1.5±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available

PROTAC ERRα ligand 1 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T15191-2 mg
PROTAC ERRα ligand 1
1264754-13-3 99.45%
2mg
¥732.00 2023-04-05
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T15191-5 mg
PROTAC ERRα ligand 1
1264754-13-3 99.45%
5mg
¥1047.00 2023-04-05
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T15191-10 mg
PROTAC ERRα ligand 1
1264754-13-3 99.45%
10mg
¥1587.00 2023-04-05
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T15191-25 mg
PROTAC ERRα ligand 1
1264754-13-3 99.45%
25mg
¥3174.00 2023-04-05
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T15191-50 mg
PROTAC ERRα ligand 1
1264754-13-3 99.45%
50mg
¥4647.00 2023-04-05
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T15191-100 mg
PROTAC ERRα ligand 1
1264754-13-3 99.45%
100MG
¥8067.00 2023-04-05
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T15191-200 mg
PROTAC ERRα ligand 1
1264754-13-3 99.45%
200mg
¥11997.00 2023-04-05
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T15191-500 mg
PROTAC ERRα ligand 1
1264754-13-3 99.45%
500MG
¥18147.00 2023-04-05
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T15191-1 mL * 10 mM (in DMSO)
PROTAC ERRα ligand 1
1264754-13-3 99.45%
1 mL * 10 mM (in DMSO)
¥1147.00 2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P883520-100mg
PROTAC ERRα ligand 1
1264754-13-3 98%
100mg
¥14,400.00 2022-09-01

Additional information on PROTAC ERRα ligand 1

PROTAC ERRα Ligand 1 (CAS No. 1264754-13-3): A Novel Therapeutic Agent in Targeted Protein Degradation

PROTAC ERRα Ligand 1 (CAS No. 1264754-13-3) is a groundbreaking compound in the field of targeted protein degradation, specifically designed to modulate the activity of the estrogen-related receptor alpha (ERRα). This innovative ligand represents a significant advancement in the development of PROTACs (Proteolysis Targeting Chimeras), which have emerged as a promising therapeutic strategy for treating various diseases, including cancer and metabolic disorders.

The ERRα receptor is a member of the nuclear receptor superfamily and plays a crucial role in regulating gene expression involved in energy metabolism, cell proliferation, and differentiation. Dysregulation of ERRα has been implicated in several pathological conditions, making it an attractive target for therapeutic intervention. PROTAC ERRα Ligand 1 is engineered to selectively bind to ERRα and recruit an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein. This mechanism offers a unique approach to modulating protein function beyond traditional small-molecule inhibitors.

Recent studies have highlighted the potential of PROTAC ERRα Ligand 1 in various preclinical models. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that PROTAC ERRα Ligand 1 effectively reduced ERRα levels in cancer cells, leading to decreased proliferation and increased apoptosis. The compound exhibited high selectivity and potency, with minimal off-target effects, making it a promising candidate for further clinical development.

The development of PROTAC ERRα Ligand 1 has also been supported by advances in chemical synthesis and structural biology. Researchers have utilized computational methods and high-throughput screening to optimize the ligand's binding affinity and stability. These efforts have resulted in a compound with favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These characteristics are essential for ensuring effective delivery and sustained action within the target tissues.

In addition to its potential in cancer therapy, PROTAC ERRα Ligand 1 has shown promise in addressing metabolic disorders. Studies have indicated that modulation of ERRα activity can influence glucose metabolism and lipid homeostasis, suggesting potential applications in diabetes and obesity. The ability to degrade ERRα using PROTAC ERRα Ligand 1 may provide a novel therapeutic avenue for these conditions by restoring metabolic balance.

The safety profile of PROTAC ERRα Ligand 1 has been extensively evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for safe use in clinical settings. Ongoing research is focused on optimizing dosing regimens and exploring combination therapies to enhance efficacy while minimizing side effects.

The future of PROTAC ERRα Ligand 1 looks promising as it continues to advance through preclinical and early clinical trials. The unique mechanism of action and selective targeting capabilities make it a valuable addition to the arsenal of targeted therapies. As research progresses, it is anticipated that PROTAC ERRα Ligand 1 will contribute significantly to the treatment of diseases characterized by dysregulated protein function.

In conclusion, PROTAC ERRα Ligand 1 (CAS No. 1264754-13-3) represents a significant milestone in the field of targeted protein degradation. Its ability to selectively degrade ERRα offers new opportunities for therapeutic intervention in cancer and metabolic disorders. Continued research and development will further elucidate its full potential and pave the way for its clinical application.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.